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Compound of Interest

Compound Name: 4-Bromo-2,6-dimethylanisole

Cat. No.: B076157

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, spectral, and synthetic
aspects of 4-Bromo-2,6-dimethylanisole (CAS No. 14804-38-7), a halogenated aromatic
compound with potential applications as an intermediate in organic synthesis.

Core Physical and Chemical Properties

4-Bromo-2,6-dimethylanisole is a substituted anisole characterized by a bromine atom at the
para position and two methyl groups ortho to the methoxy group. Its physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula CoH11BrO [1112][3]
Molecular Weight 215.09 g/mol [2][3]
Appearance Colorless to pale yellow liquid [41[5]
Boiling Point 117-120 °C at 13 mmHg
Density 1.347 g/mL at 25 °C
Refractive Index (n20/D) 1.5450
Flash Point >110 °C (>230 °F) - closed cup
InChi Key MMARFGDTMJBIBK-

UHFFFAOYSA-N
SMILES COclc(C)ce(Br)eclC

Spectral Data

Detailed spectral data is crucial for the identification and characterization of 4-Bromo-2,6-
dimethylanisole.

'H-NMR Spectroscopy

The *H-NMR spectrum of 4-Bromo-2,6-dimethylanisole is characterized by three distinct
singlets, corresponding to the aromatic protons, the methoxy protons, and the methyl protons.

Chemical Shift (8)

Multiplicity Integration Assignment
ppm
7.13 S 2H Ar-H
3.70 S 3H -OCHs
2.25 S 6H Ar-CHs

Note: Spectrum obtained in CDCls. Data sourced from reference][6].
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Experimental Protocols

A viable method for the synthesis of 4-Bromo-2,6-dimethylanisole is the electrophilic
bromination of 2,6-dimethylanisole. The use of N-Bromosuccinimide (NBS) in acetonitrile
provides a mild and regiospecific approach to achieving the desired product.[6]

Synthesis of 4-Bromo-2,6-dimethylanisole from 2,6-
Dimethylanisole

This protocol outlines a general procedure for the nuclear bromination of 2,6-dimethylanisole
using NBS in acetonitrile.

Materials:

2,6-Dimethylanisole

e N-Bromosuccinimide (NBS)

o Acetonitrile (CHsCN)

o Sodium thiosulfate (Na2S203) solution (e.g., 10% aqueous)

o Saturated sodium bicarbonate (NaHCOs) solution

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)
e Dichloromethane (CH2Cl2) or other suitable extraction solvent
» Round-bottom flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator
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Procedure:

e In a round-bottom flask, dissolve 2,6-dimethylanisole (1 equivalent) in acetonitrile.

» To the stirred solution, add N-Bromosuccinimide (1.0-1.1 equivalents) portion-wise at room
temperature.

o Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material
IS consumed.

o Upon completion, quench the reaction by adding an aqueous solution of sodium thiosulfate
to consume any unreacted bromine.

o Remove the acetonitrile under reduced pressure using a rotary evaporator.

e To the residue, add water and extract the product with dichloromethane (3x).

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

 Purify the crude 4-Bromo-2,6-dimethylanisole by column chromatography on silica gel or
by distillation under reduced pressure.

Logical Workflow for Synthesis:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b076157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants
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Caption: Synthetic workflow for 4-Bromo-2,6-dimethylanisole.

Potential Applications in Drug Development and
Research

While specific biological activities for 4-Bromo-2,6-dimethylanisole are not widely
documented, its structure as a polysubstituted aromatic compound makes it a valuable
intermediate in medicinal chemistry. Halogenated aromatic rings are common motifs in
pharmaceutical compounds, and the bromine atom can be readily functionalized through
various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to build more complex
molecular architectures. This allows for the exploration of structure-activity relationships in drug

discovery programs.

Potential Functionalization Pathways:
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Caption: Potential cross-coupling reactions of 4-Bromo-2,6-dimethylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076157#physical-and-spectral-data-of-4-bromo-2-6-
dimethylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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